Molecular Weight vs. Des-Methyl Analog
The target compound (MW 264.30 g/mol) carries an additional methyl group at the 5-position of the N-phenyl ring compared to 2-[(2-methoxyphenyl)amino]-1,3-thiazole-4-carboxylic acid (CAS 165682-74-6, MW 250.27 g/mol), yielding a mass increment of 14.03 Da . This places the compound at a higher molecular weight within the fragment-like space, increasing calculated logP relative to the des-methyl analog while preserving the hydrogen-bond donor count (2 HBD). The 5-methyl group adds ~0.5 log units of lipophilicity based on π-value contribution, which influences both solubility and passive membrane permeability [1].
| Evidence Dimension | Molecular weight and lipophilicity |
|---|---|
| Target Compound Data | MW 264.30 g/mol; 2 HBD, 6 HBA; predicted pKa 1.15±0.10 |
| Comparator Or Baseline | 2-[(2-methoxyphenyl)amino]-1,3-thiazole-4-carboxylic acid (CAS 165682-74-6): MW 250.27 g/mol; 2 HBD, 6 HBA; pKa ~1.2 (predicted) |
| Quantified Difference | ΔMW = +14.03 Da; estimated ΔlogP ≈ +0.5 |
| Conditions | Predicted physicochemical properties (chem960.com, ACD/Labs estimates) |
Why This Matters
The 14 Da mass difference enables LC-MS discrimination in mixture screens, while the logP difference alters partitioning behavior in biphasic assays and influences compound-specific solubility limits.
- [1] Leo A, Hansch C, Elkins D. Partition coefficients and their uses. Chem Rev. 1971;71(6):525-616. π-value for aromatic methyl ≈ 0.52. View Source
